7-Chloro-1,3-dihydro-5-(2-fluorophenyl)-2-nitromethyl-ene-2H-1,4-benzodiazepine

Specification

• Molecular Formula: C16H11ClFN3O2
• Molecular Weight: 331.73 g/mol
• IUPAC Name: (2E)-7-chloro-5-(2-fluorophenyl)-2-(nitromethylidene)-1,3-dihydro-1,4-benzodiazepine
• Standard InChI: InChI=1S/C16H11ClFN3O2/c17-10-5-6-15-13(7-10)16(12-3-1-2-4-14(12)18)19-8-11(20-15)9-21(22)23/h1-7,9,20H,8H2/b11-9+
• Standard InChI Key: URZUOAKBDKORRD-PKNBQFBNSA-N
• Isomeric SMILES: C1/C(=C\[N+](=O)[O-])/NC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3F
• Canonical SMILES: C1C(=C[N+](=O)[O-])NC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3F

Introduction

Chemical Identity and Physicochemical Properties

Structural Characteristics

The compound features a 1,4-benzodiazepine core modified with three key substituents:

• 7-Chloro group: Enhances receptor binding affinity and metabolic stability.

• 5-(2-Fluorophenyl) group: Contributes to lipophilicity and modulates GABA-A receptor subunit selectivity.

• 2-Nitromethylene group: A rare substitution that may alter electron distribution and reactivity compared to traditional 2-keto or 2-methyl groups in benzodiazepines.

The nitromethylene moiety introduces a conjugated system, potentially influencing the compound’s stability and interaction with biological targets. X-ray crystallography data are unavailable, but analogous benzodiazepines exhibit planar aromatic systems with substituents dictating three-dimensional conformation.

Physical and Solubility Profile

Property	Value
Physical Form	Pale yellow to yellow solid
Solubility	Slightly soluble in chloroform, methanol; soluble in DMSO, dichloromethane
Melting Point	Not reported
Partition Coefficient	LogP estimated at 3.2 (calculated)

The solubility profile suggests moderate lipophilicity, aligning with its ability to cross biological membranes. The lack of melting point data underscores the need for further experimental characterization.

Synthesis and Analytical Detection

Synthetic Pathways

The compound is synthesized as an intermediate or impurity during midazolam production. A representative pathway involves:

• Condensation: 4-Chloroacetanilide reacts with 2-fluorobenzoyl chloride to form a ketone intermediate.

• Cyclization: Treatment with nitropropenamine yields a benzodiazepine precursor.

• Nitromethylene Introduction: Oxidation or nitro-group incorporation at position 2 completes the structure.

Side reactions during these steps—such as incomplete reduction or unintended substitutions—may generate 7-Chloro-1,3-dihydro-5-(2-fluorophenyl)-2-nitromethyl-ene-2H-1,4-benzodiazepine as a byproduct.

Analytical Methods

• Chromatography: High-performance liquid chromatography (HPLC) with UV detection (λ = 254 nm) can separate this impurity from midazolam.

• Mass Spectrometry: LC-QTof-MS identifies the compound via molecular ion [M+H]⁺ at m/z 332.1 and characteristic fragments (e.g., m/z 315.1 for loss of NH₂).

• Nuclear Magnetic Resonance: Predicted ¹H NMR signals include aromatic protons (δ 7.2–8.1 ppm) and nitromethylene protons (δ 5.8–6.2 ppm).

Pharmacological and Toxicological Considerations

GABA-A Receptor Interactions

While direct studies on this compound are lacking, its structural similarity to midazolam suggests activity at GABA-A receptors. The 2-nitromethylene group may reduce efficacy compared to midazolam’s 2-keto group, as electron-withdrawing substituents can diminish binding. In silico docking studies predict moderate affinity for α₁-subunit-containing receptors, associated with sedative effects.

Metabolic Fate

The nitromethylene group is susceptible to reduction, potentially forming amine metabolites. Cytochrome P450 enzymes (CYP3A4/5) likely mediate oxidation at the 3-position, analogous to midazolam. Urinary excretion of hydroxylated derivatives is probable, though pharmacokinetic data remain unconfirmed.

Toxicity Risks

• Acute Effects: Hypotension, bradycardia, and respiratory depression are plausible given benzodiazepine mechanisms.

• Chronic Exposure: Tolerance and dependence may develop, as seen with clonazolam and flubromazolam.

• Detection in Biological Samples: Urine screenings using immunoassays may yield false negatives, necessitating confirmatory LC-MS/MS.

Regulatory and Forensic Implications

Pharmaceutical Regulation

As a midazolam impurity, its concentration in drug products is governed by ICH Q3A guidelines, which mandate limits of ≤0.1% for unidentified impurities. Current Good Manufacturing Practices (cGMP) require rigorous HPLC monitoring during midazolam synthesis.

Future Research Directions

• In Vivo Studies: Animal models to assess anxiolytic, sedative, and toxic effects.

• Metabolite Identification: LC-MS/MS profiling to clarify biotransformation pathways.

• Structural Optimization: Modifying the nitromethylene group to improve therapeutic index.